Cas no 862826-02-6 (2,4-dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide)

• Product name: 2,4-dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• CAS No: 862826-02-6
• MF: C₂₄H₂₅Cl₂N₃O₂S
• MW: 490.445202589035
• CID: 6001359
• PubChem ID: 3317568

2,4-dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• 2,4-dichloro-N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
• Benzamide, 2,4-dichloro-N-[2-[3-[[2-(cyclopentylamino)-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-
• F0617-0207
• AKOS024587944
• 2,4-dichloro-N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide
• SR-01000907345
• 862826-02-6
• SR-01000907345-1
• 2,4-dichloro-N-[2-[3-[2-(cyclopentylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide

• Inchi： 1S/C24H25Cl2N3O2S/c25-16-9-10-18(20(26)13-16)24(31)27-11-12-29-14-22(19-7-3-4-8-21(19)29)32-15-23(30)28-17-5-1-2-6-17/h3-4,7-10,13-14,17H,1-2,5-6,11-12,15H2,(H,27,31)(H,28,30)
• InChI Key： TUAFVIODWLOKRX-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2CCCC2)=O)=C1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 489.1044536g/mol
• Monoisotopic Mass: 489.1044536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų
• XLogP3: 5.3

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 724.4±60.0 °C(Predicted)
• pka: 13.15±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2,4-dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide

2,4-Dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide

The compound 2,4-dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide (CAS No: 862826-02-6) is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemical synthesis and drug development. This compound is characterized by its intricate architecture, which includes a benzamide core, a dichloro substitution pattern, and a sulfanyl group attached to an indole ring. The presence of these functional groups makes it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly in the context of inflammation and neurodegenerative diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding underscores its potential as a lead compound for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, 2,4-dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide has also been explored for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the design of semiconducting materials. A team of chemists at the University of California reported that this compound can be incorporated into thin-film transistors, demonstrating excellent charge transport properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the indole ring through cyclization reactions, followed by the introduction of the sulfanyl group and subsequent functionalization with the benzamide moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies conducted under simulated environmental conditions suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This is particularly important given its potential widespread use in various industrial applications.

In conclusion, 2,4-dichloro-N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide (CAS No: 862826-02-6) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in its synthesis and application, positions it as a valuable tool in both academic research and industrial development.